Cas no 1343823-19-7 (methyl 4-(2,5-dioxopyrrolidin-1-yl)-2-(methylamino)butanoate)

• Product Name: methyl 4-(2,5-dioxopyrrolidin-1-yl)-2-(methylamino)butanoate
• CAS No: 1343823-19-7
• MF: C₁₀H₁₆N₂O₄
• MW: 228.245042800903
• CID: 6400455
• PubChem ID: 63039193
• Update Time: 2025-10-29

methyl 4-(2,5-dioxopyrrolidin-1-yl)-2-(methylamino)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2,5-dioxopyrrolidin-1-yl)-2-(methylamino)butanoate
• 1-Pyrrolidinebutanoic acid, α-(methylamino)-2,5-dioxo-, methyl ester
• EN300-1139835
• CS-0347004
• AKOS012338580
• 1343823-19-7

• Inchi： 1S/C10H16N2O4/c1-11-7(10(15)16-2)5-6-12-8(13)3-4-9(12)14/h7,11H,3-6H2,1-2H3
• InChI Key： BQCRKIJNHUNAGG-UHFFFAOYSA-N
• SMILES： C(N1C(CCC1=O)=O)CC(NC)C(=O)OC

Computed Properties

• Exact Mass: 228.11100700g/mol
• Monoisotopic Mass: 228.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 394.0±37.0 °C(Predicted)
• pka: 6.89±0.20(Predicted)

Additional information on methyl 4-(2,5-dioxopyrrolidin-1-yl)-2-(methylamino)butanoate

Introduction to Methyl 4-(2,5-dioxopyrrolidin-1-yl)-2-(methylamino)butanoate (CAS No. 1343823-19-7)

Methyl 4-(2,5-dioxopyrrolidin-1-yl)-2-(methylamino)butanoate, a compound with the chemical formula C₉H₁₄N₂O₅, is a fascinating molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1343823-19-7, has been the subject of extensive research due to its structural complexity and potential biological activities. The presence of multiple functional groups, including an amide and a dioxopyrrolidine moiety, makes it a versatile intermediate in the synthesis of more complex molecules.

The structural framework of Methyl 4-(2,5-dioxopyrrolidin-1-yl)-2-(methylamino)butanoate is characterized by a β-branched chain with an amide linkage and a dioxopyrrolidine ring. The dioxopyrrolidine ring, also known as a pyrrolidinedione, is a heterocyclic compound that often serves as a key scaffold in medicinal chemistry due to its ability to mimic natural bioactive scaffolds. This structural feature has led to its exploration in the development of novel therapeutic agents.

In recent years, there has been a surge in interest regarding the pharmacological properties of dioxopyrrolidine derivatives. These compounds have been investigated for their potential applications in treating various diseases, including neurodegenerative disorders and inflammatory conditions. The amide group in Methyl 4-(2,5-dioxopyrrolidin-1-yl)-2-(methylamino)butanoate not only contributes to the molecule's solubility but also serves as a site for further functionalization, enabling the synthesis of more complex derivatives.

The synthesis of Methyl 4-(2,5-dioxopyrrolidin-1-yl)-2-(methylamino)butanoate involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the dioxopyrrolidine ring. Subsequent reactions, such as nucleophilic substitution and amide bond formation, are employed to introduce the methylamino and ester functionalities. These synthetic strategies underscore the importance of this compound as a building block in medicinal chemistry.

One of the most compelling aspects of Methyl 4-(2,5-dioxopyrrolidin-1-yl)-2-(methylamino)butanoate is its potential as a pharmacophore. The combination of an amide and a dioxopyrrolidine moiety creates a molecular template that can interact with various biological targets. For instance, studies have suggested that such structures may exhibit inhibitory activity against enzymes involved in inflammatory pathways. This has prompted researchers to explore its derivatives as potential leads for drug development.

The pharmacokinetic properties of Methyl 4-(2,5-dioxopyrrolidin-1-yl)-2-(methylamino)butanoate are also of considerable interest. Its molecular structure suggests that it may possess favorable solubility and metabolic stability, which are critical factors for drug candidates. Preliminary studies have indicated that this compound can be effectively metabolized while maintaining its biological activity. Such findings are crucial for optimizing drug candidates for clinical use.

In addition to its pharmacological potential, Methyl 4-(2,5-dioxopyrrolidin-1-yl)-2-(methylamino)butanoate has found applications in chemical biology research. Its unique structure makes it an excellent tool for studying enzyme mechanisms and interactions. Researchers have utilized this compound to probe the binding modes of various enzymes, providing insights into their catalytic processes. These studies not only enhance our understanding of biological systems but also aid in the development of more effective therapeutic agents.

The future prospects for Methyl 4-(2,5-dioxopyrrolidin-1-yl)-2-(methylamino)butanoate are promising. Ongoing research is focused on developing new synthetic methodologies to improve yield and purity while exploring novel derivatives with enhanced biological activity. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery process significantly.

In conclusion, Methyl 4-(2,5-dioxopyrrolidin-1-yl)-2-(methylamino)butanoate (CAS No. CAS No. 1343823-19-7) is a versatile and intriguing compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and biological activities make it a valuable tool for drug discovery and chemical biology research. As our understanding of its properties continues to grow, so too will its applications in developing novel therapeutic agents.